Cas no 1261604-07-2 (6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261604-07-2
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4999213
• Update Time: 2025-06-09

6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)11-6-2-1-5-10(11)14-9(8-13(23)24)4-3-7-12(14)16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： YJKAFVMKRUKRSD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)O)=C1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid

Introduction to 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261604-07-2)

6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261604-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl class of molecules, characterized by a central aromatic ring system consisting of two phenyl rings connected by a carbon-carbon bond. The presence of trifluoromethyl groups at the 2-position of both phenyl rings introduces unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The trifluoromethyl (-CF₃) group is a well-known pharmacophore in medicinal chemistry due to its ability to modulate lipophilicity, metabolic stability, and binding affinity. In 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid, the dual substitution of trifluoromethyl groups enhances the compound's interaction with biological targets, potentially leading to improved pharmacological activity. This feature has made it a subject of interest in the design of small-molecule inhibitors and modulators for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid with high precision. Studies suggest that the compound can effectively interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Additionally, its structural rigidity provided by the biphenyl core and the electron-withdrawing nature of the trifluoromethyl groups contribute to its stability under physiological conditions.

In the realm of agrochemicals, 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid has been explored as a precursor for herbicides and fungicides. The trifluoromethyl substitution enhances the compound's bioavailability and resistance to degradation, ensuring prolonged activity in agricultural settings. Research indicates that derivatives of this molecule exhibit potent activity against resistant weed species while maintaining low toxicity to crops.

The synthesis of 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid involves multi-step organic reactions, typically starting from commercially available biphenyl derivatives. The introduction of trifluoromethyl groups is commonly achieved through halogenation followed by metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities for research and commercial purposes.

One notable application of 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid is in the development of kinase inhibitors. Kinases are enzymes critical for cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The biphenyl core provides a scaffold that can be modified to target specific kinase domains effectively. Preliminary studies have shown that analogs of this compound exhibit inhibitory activity against certain kinases, suggesting potential therapeutic benefits.

The pharmacokinetic properties of 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid have been extensively studied to optimize its bioavailability and therapeutic efficacy. The trifluoromethyl groups influence its solubility and permeability across biological membranes, which are crucial factors in drug design. By fine-tuning these properties, researchers can develop more effective formulations that enhance drug delivery and reduce side effects.

Future research directions for 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid include exploring its potential in treating neurodegenerative diseases. The structural features of this compound make it a candidate for modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The environmental impact of using 6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid as an intermediate or active ingredient has also been considered. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices in chemical synthesis are essential for ensuring long-term viability in pharmaceutical and agrochemical industries.

In conclusion,6,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261604-07-2) represents a versatile molecule with broad applications in drug discovery and agricultural science. Its unique structural features and functional properties make it a valuable tool for developing innovative therapeutics and crop protection agents. Continued research efforts will further elucidate its potential benefits and optimize its use across various domains.